1-(difluoromethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride

• Molecular Formula: C9H12ClF2N5
• Molecular Weight: 263.67 g/mol
• IUPAC Name: 1-(difluoromethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C9H11F2N5.ClH/c1-15-7(2-4-13-15)6-12-8-3-5-16(14-8)9(10)11;/h2-5,9H,6H2,1H3,(H,12,14);1H
• InChI Key: SFZKRONCJUXXPR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNC2=NN(C=C2)C(F)F.Cl

Description

1-(Difluoromethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride is a chemical compound with significant applications in various scientific fields. It is known for its unique structure, which includes a difluoromethyl group and a pyrazole ring, making it a valuable compound in synthetic chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(difluoromethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride typically involves the difluoromethylation of heterocycles via a radical process . This process is crucial for functionalizing diverse fluorine-containing heterocycles, which are core moieties of various biologically and pharmacologically active ingredients .

Industrial Production Methods

Industrial production methods for this compound often involve multi-step organic synthesis reactions. These methods are designed to ensure high yield and purity of the final product. Specific details about the industrial production methods are often proprietary and may involve patented processes.

Chemical Reactions Analysis

Types of Reactions

1-(Difluoromethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The specific conditions, such as temperature and pressure, depend on the desired reaction and the reagents used.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce oxides, while substitution reactions may result in the formation of new compounds with different functional groups.

Scientific Research Applications

1-(Difluoromethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is used in the study of biological processes and pathways.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(difluoromethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride involves its interaction with specific molecular targets and pathways. The difluoromethyl group and pyrazole ring play a crucial role in its activity, allowing it to interact with various enzymes and receptors in biological systems .

Comparison with Similar Compounds

Similar Compounds

• 1-(Difluoromethyl)-3-methylpyrazol-4-amine;hydrochloride
• 2-[({[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}amino)methyl]phenol

Uniqueness

1-(Difluoromethyl)-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride is unique due to its specific structure, which includes both a difluoromethyl group and a pyrazole ring. This combination provides it with distinct chemical and biological properties, making it valuable in various scientific and industrial applications.